Cas no 1095524-58-5 (2-{4-[4-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-3-yl]-3-hydroxyphenoxy}acetohydrazide)

• Product Name: 2-{4-[4-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-3-yl]-3-hydroxyphenoxy}acetohydrazide
• CAS No: 1095524-58-5
• MF: C₂₀H₂₂N₄O₅
• MW: 398.412484645844
• CID: 5205696
• Update Time: 2025-10-28

2-{4-[4-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-3-yl]-3-hydroxyphenoxy}acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-(4-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-3-yl)-3-hydroxyphenoxy)acetohydrazide
• 2-{4-[4-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-3-yl]-3-hydroxyphenoxy}acetohydrazide

• Inchi： 1S/C20H22N4O5/c1-11-19(12-4-7-16(27-2)17(8-12)28-3)20(24-23-11)14-6-5-13(9-15(14)25)29-10-18(26)22-21/h4-9,25H,10,21H2,1-3H3,(H,22,26)(H,23,24)
• InChI Key： XTCBLNSVLGEUCJ-UHFFFAOYSA-N
• SMILES： C(NN)(=O)COC1=CC=C(C2C(C3=CC=C(OC)C(OC)=C3)=C(C)NN=2)C(O)=C1

Additional information on 2-{4-[4-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-3-yl]-3-hydroxyphenoxy}acetohydrazide

Comprehensive Guide to 2-{4-[4-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-3-yl]-3-hydroxyphenoxy}acetohydrazide (CAS No. 1095524-58-5)

2-{4-[4-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-3-yl]-3-hydroxyphenoxy}acetohydrazide (CAS No. 1095524-58-5) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. Researchers are particularly intrigued by its potential applications in drug discovery and development, especially in targeting specific enzymes or receptors.

The compound features a 3,4-dimethoxyphenyl group attached to a pyrazole ring, along with a hydroxyphenoxy and acetohydrazide moiety. This structural complexity makes it a valuable candidate for studying structure-activity relationships (SAR) in medicinal chemistry. Its CAS number 1095524-58-5 serves as a unique identifier, ensuring precise referencing in scientific literature and databases.

One of the most searched questions about 2-{4-[4-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-3-yl]-3-hydroxyphenoxy}acetohydrazide is its potential role in anti-inflammatory and antioxidant therapies. Recent studies suggest that pyrazole derivatives, including this compound, may exhibit significant bioactivity due to their ability to modulate oxidative stress pathways. This aligns with the growing global interest in natural product-inspired drug design and sustainable therapeutics.

Another hot topic in the scientific community is the application of computational chemistry and molecular docking to predict the interactions of CAS No. 1095524-58-5 with biological targets. Researchers are leveraging AI-driven drug discovery platforms to accelerate the identification of promising compounds, reducing the time and cost associated with traditional methods. This compound's unique structure makes it an excellent subject for such studies.

From a synthetic chemistry perspective, the preparation of 2-{4-[4-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-3-yl]-3-hydroxyphenoxy}acetohydrazide involves multi-step reactions, including condensation and cyclization processes. Its purity and stability are critical for reproducible results in research, which is why analytical techniques like HPLC and NMR spectroscopy are commonly employed for characterization.

The market for specialty chemicals like CAS No. 1095524-58-5 is expanding, driven by increasing demand from the pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research are actively offering this compound to support academic and industrial projects. Its potential as a lead compound in drug development further enhances its commercial value.

In summary, 2-{4-[4-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-3-yl]-3-hydroxyphenoxy}acetohydrazide (CAS No. 1095524-58-5) represents a fascinating area of research with promising applications in medicinal chemistry and drug discovery. Its structural features, combined with the growing interest in AI-assisted research and sustainable drug development, position it as a compound worth watching in the coming years.